Cas no 90729-42-3 (Carebastine)

Carebastine is a selective, non-sedating antihistamine with potent H1-receptor antagonist properties. It is primarily used in the treatment of allergic conditions, including rhinitis and conjunctivitis, due to its ability to effectively inhibit histamine-mediated inflammatory responses. Carebastine demonstrates high bioavailability and a prolonged duration of action, ensuring sustained therapeutic effects. Its low affinity for central nervous system receptors minimizes drowsiness, a common side effect of first-generation antihistamines. The compound exhibits favorable pharmacokinetics, with rapid absorption and extensive tissue distribution. Carebastine's metabolite, ebastine, further contributes to its efficacy. Its well-characterized safety profile makes it suitable for long-term use in managing chronic allergic disorders.

Carebastine structure

Product Name:Carebastine

CAS No:90729-42-3

MF:C₃₂H₃₇NO₄

MW:499.640489339828

MDL:MFCD00865665

CID:827100

PubChem ID:65820

Update Time:2025-05-22

Carebastine Chemical and Physical Properties

Names and Identifiers

- 2-(4-(4-(4-(Benzhydryloxy)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoic acid
- Carebastine
- 2-(4-(4-(4-(Benzhydryloxy)piperidin-1-yl)-butanoyl)phenyl)-2-methylpropanoic acid
- C32H37NO4
- Carebastina
- Carebastinum
- UNII-75DLN707DO
- 4-[4-[4-(Diphenylmethoxy)-1-piperidinyl]-1-oxobutyl]-α,α-dimethylbenzeneacetic acid (ACI)
- AKOS016010168
- Carebastinum [Latin]
- DTXCID80160737
- BRD-K49554218-001-01-0
- CHEBI:192413
- SCHEMBL18538
- CS-0081566
- Benzeneacetic acid, 4-(4-(4-(diphenylmethoxy)-1-piperidinyl)-1-oxobutyl)-alpha,alpha-dimethyl-
- NS00126598
- 75DLN707DO
- XGHOVGYJHWQGCC-UHFFFAOYSA-N
- 4-[4-[4-(Diphenylmethoxy)-1-piperidinyl]-1-oxobutyl]-alpha,alpha-dimethylbenzeneacetic Acid
- MFCD00865665
- Carebastina [Spanish]
- A1-50277
- p-(4-(4-(Diphenylmethoxy)piperidino)butyryl)-alpha-methylhydratropic acid
- 2-[4-[4-(4-benzhydryloxypiperidin-1-yl)butanoyl]phenyl]-2-methylpropanoic acid
- Carebastinum (Latin)
- SR-01000945064
- 2-(4-(4-(4-Benzhydryloxypiperidino)butyryl)phenyl)-2-methylpropionsaeure
- 90729-42-3
- W15627
- Carebastine [INN]
- CHEMBL67654
- HY-121356
- DTXSID60238246
- 2-(4-{4-[4-(Benzhydryloxy)-1-piperidinyl]butanoyl}phenyl)-2-methylpropanoic acid
- BS-29762
- SR-01000945064-1
- Q27266380
- 4-[4-[4-(Diphenylmethoxy)-1-piperidinyl]-1-oxobutyl]-a,a-dimethylbenzeneacetic Acid;
- MDL： MFCD00865665
- Inchi： 1S/C32H37NO4/c1-32(2,31(35)36)27-17-15-24(16-18-27)29(34)14-9-21-33-22-19-28(20-23-33)37-30(25-10-5-3-6-11-25)26-12-7-4-8-13-26/h3-8,10-13,15-18,28,30H,9,14,19-23H2,1-2H3,(H,35,36)
- InChI Key： XGHOVGYJHWQGCC-UHFFFAOYSA-N
- SMILES： O=C(C(C)(C)C1C=CC(C(CCCN2CCC(OC(C3C=CC=CC=3)C3C=CC=CC=3)CC2)=O)=CC=1)O

Computed Properties

Exact Mass: 499.27200
Monoisotopic Mass: 499.272259
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 37
Rotatable Bond Count: 11
Complexity: 690
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.6
Topological Polar Surface Area: 66.8

Experimental Properties

Color/Form: Gray white solid
Density: 1.18
Melting Point: 178-180°C
Boiling Point: 657.9°C at 760 mmHg
Flash Point: 351.7°C
Refractive Index: 1.608
PSA: 66.84000
LogP: 6.22020

Carebastine Security Information

Storage Condition：-20°C Freezer

Carebastine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM180611-1g	2-(4-(4-(4-(Benzhydryloxy)piperidin-1-yl)-butanoyl)phenyl)-2-methylpropanoic acid	90729-42-3	95%	1g	$1352	2021-08-05
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci20638-5mg	Carebastine	90729-42-3	98%	5mg	￥629.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci20638-10mg	Carebastine	90729-42-3	98%	10mg	￥940.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci20638-25mg	Carebastine	90729-42-3	98%	25mg	￥1340.00	2023-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T10680-1 mg	Carebastine	90729-42-3	99.06%	1mg	￥997.00	2022-04-26
TRC	C183440-5mg	Carebastine	90729-42-3		5mg	$ 80.00	2023-09-08
TRC	C183440-10mg	Carebastine	90729-42-3		10mg	$ 121.00	2023-04-18
TRC	C183440-25mg	Carebastine	90729-42-3		25mg	$ 148.00	2023-09-08
TRC	C183440-50mg	Carebastine	90729-42-3		50mg	$ 190.00	2023-09-08
TRC	C183440-100mg	Carebastine	90729-42-3		100mg	$ 413.00	2023-04-18

Carebastine Production Method

Production Method 1

90729-43-4

90729-42-3

Reaction Conditions

Reference

: Microbial oxidation of ebastine

Schwartz, H.; Liebig-Weber, A.; Hochstaetter, H.; Boettcher, H., Applied Microbiology and Biotechnology, 1996, 44(6), 731-5

Production Method 2

90729-43-4

90729-42-3

Reaction Conditions

1.1 Solvents: Dimethylformamide , Water ; 7 d, pH 6.5, 30 °C

Reference

: Microbial oxidation of terfenadine and ebastine into fexofenadine and carebastine

Mazier, Claire; Jaouen, Maryse; Sari, Marie-Agnes; Buisson, Didier, Bioorganic & Medicinal Chemistry Letters, 2004, 14(21), 5423-5426

Production Method 3

90729-43-4

90729-42-3

Reaction Conditions

1.1 Solvents: Dimethylformamide , Water ; pH 5, 30 °C

Reference

: Biooxidation of methyl group: application to the preparation of alcohol and acid metabolites of terfenadine, ebastine and analogues

El Ouarradi, Amane; Salard-Arnaud, Isabelle; Buisson, Didier, Tetrahedron, 2008, 64(51), 11738-11744